Cas no 111616-46-7 (4-(dimethoxymethyl)aniline)

• Product Name: 4-(dimethoxymethyl)aniline
• CAS No: 111616-46-7
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 2607075
• PubChem ID: 18668969
• Update Time: 2025-05-25

4-(dimethoxymethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(dimethoxymethyl)aniline
• 111616-46-7
• SCHEMBL6927412
• DTXSID30595419
• DTXCID70546182
• Benzenamine, 4-(dimethoxymethyl)-

• Inchi： 1S/C9H13NO2/c1-11-9(12-2)7-3-5-8(10)6-4-7/h3-6,9H,10H2,1-2H3
• InChI Key： GJHDYMJBEPWBTP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)N)OC

Computed Properties

• Exact Mass: 167.094628657Da
• Monoisotopic Mass: 167.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.5Ų

Additional information on 4-(dimethoxymethyl)aniline

Introduction to 4-(dimethoxymethyl)aniline (CAS No. 111616-46-7) and Its Emerging Applications in Chemical Biology

4-(dimethoxymethyl)aniline, identified by the chemical identifier CAS No. 111616-46-7, is a versatile organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and material science. This compound, featuring a benzene ring substituted with a dimethoxymethyl group and an amino group, exhibits distinct reactivity that makes it a valuable intermediate in synthesizing complex molecules.

The molecular structure of 4-(dimethoxymethyl)aniline contributes to its broad utility across multiple domains. The presence of both electron-donating and electron-withdrawing groups on the aromatic ring enhances its participation in various organic transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and hydrogenation processes. These characteristics are particularly relevant in the development of pharmaceuticals, where precise control over molecular architecture is essential for achieving desired biological activities.

In recent years, 4-(dimethoxymethyl)aniline has been explored as a key building block in the synthesis of bioactive molecules. Its ability to serve as a precursor for more complex structures has made it a focal point in medicinal chemistry research. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The dimethoxymethyl group provides a handle for further functionalization, allowing chemists to tailor the molecule’s properties for specific therapeutic targets.

The compound’s relevance extends beyond pharmaceutical applications into materials science. Researchers have leveraged 4-(dimethoxymethyl)aniline to develop novel polymers and coatings with enhanced mechanical strength and thermal stability. These materials are particularly useful in industries requiring durable yet lightweight solutions, such as aerospace and automotive manufacturing. The aromatic core of 4-(dimethoxymethyl)aniline contributes to the rigidity of these polymers, while the dimethoxymethyl substituent influences their solubility and processability.

Advances in computational chemistry have further highlighted the significance of 4-(dimethoxymethyl)aniline. Molecular modeling studies suggest that this compound can be engineered to exhibit specific interactions with biological targets, making it an attractive scaffold for drug design. By integrating machine learning algorithms with traditional synthetic methodologies, researchers can predict optimal modifications to enhance the compound’s efficacy and selectivity. This interdisciplinary approach underscores the growing importance of computational tools in modern chemical biology.

Recent experimental studies have demonstrated the utility of 4-(dimethoxymethyl)aniline in developing new catalytic systems. Its incorporation into metal-organic frameworks (MOFs) has shown promise in facilitating carbon-carbon bond formation reactions, which are pivotal in constructing complex organic molecules. These MOFs exhibit high surface areas and tunable pore sizes, making them ideal for catalytic applications where precise molecular interactions are required.

The environmental impact of using 4-(dimethoxymethyl)aniline has also been a point of interest. Efforts to optimize synthetic routes have focused on reducing waste and improving atom economy, aligning with green chemistry principles. Such initiatives not only enhance sustainability but also lower production costs, making this compound more accessible for industrial applications. Additionally, biodegradability studies indicate that certain derivatives of 4-(dimethoxymethyl)aniline can be designed to degrade under specific environmental conditions, minimizing ecological footprints.

Looking ahead, the future prospects for 4-(dimethoxymethyl)aniline appear promising as research continues to uncover new applications. Collaborative efforts between academia and industry are expected to drive innovation, particularly in personalized medicine where tailored molecular solutions are increasingly sought after. The compound’s adaptability ensures its continued relevance in addressing complex challenges across multiple scientific disciplines.